Cas no 83221-15-2 (CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER)

CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER structure

83221-15-2 structure

Product name:CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER

CAS No:83221-15-2

MF:C₉H₁₄O₃

MW:170.206

CID:3417199

PubChem ID:12840255

CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER
- methyl 2,2-dimethyl-5-oxocyclopentanecarboxylate
- DB-401873
- 83221-15-2
- methyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate
- SCHEMBL5493334
- Inchi： InChI=1S/C9H14O3/c1-9(2)5-4-6(10)7(9)8(11)12-3/h7H,4-5H2,1-3H3
- InChI Key： WQGQHPFTZARJCT-UHFFFAOYSA-N

Computed Properties

Exact Mass: 170.094294304Da
Monoisotopic Mass: 170.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.4Å²

CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1764782-1g	Methyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate	83221-15-2	98%	1g	￥17388.00	2024-07-28

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